Cas no 895437-93-1 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide
• CAS No: 895437-93-1
• MF: C₂₁H₁₅F₂N₃O₂S
• MW: 411.424510240555
• CID: 6245262
• PubChem ID: 16032547
• Update Time: 2025-06-08

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide
• CHEMBL1396612
• G856-7094
• NCGC00136685-02
• AB01279600-01
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide
• 895437-93-1
• HMS1904G16
• NCGC00136685-01
• F2515-2787
• AKOS002065252
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]acetamide

• Inchi： 1S/C21H15F2N3O2S/c22-15-9-17(23)20-18(10-15)29-21(25-20)26(12-14-5-4-8-24-11-14)19(27)13-28-16-6-2-1-3-7-16/h1-11H,12-13H2
• InChI Key： AJJRMLUAQILCEO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1N(C(COC1C=CC=CC=1)=O)CC1C=NC=CC=1)F)F

Computed Properties

• Exact Mass: 411.08530423g/mol
• Monoisotopic Mass: 411.08530423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide (CAS No. 895437-93-1)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide, with the CAS number 895437-93-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the difluorobenzothiazole core and the phenoxyacetamide moiety, make it a promising candidate for further investigation in therapeutic development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their potential in addressing various health challenges. Researchers have been particularly focused on exploring their applications in neurological disorders, inflammatory conditions, and metabolic diseases. The presence of both fluorine atoms and a pyridine ring in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide enhances its bioavailability and metabolic stability, which are crucial factors in drug design.

The synthesis of CAS 895437-93-1 involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control of reaction conditions. Pharmaceutical companies and research institutions are actively investigating this compound's structure-activity relationships (SAR) to optimize its pharmacological profile. Many scientists are particularly interested in how modifications to the phenoxy group or the pyridinylmethyl moiety might affect the compound's biological activity and selectivity.

From a biochemical perspective, preliminary studies suggest that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide may interact with specific enzyme targets or receptor systems in the body. This has led to increased research activity around its potential mechanisms of action, with particular focus on its possible effects on cellular signaling pathways. The compound's lipophilicity and molecular weight fall within ranges that are generally favorable for drug-like properties, making it an attractive subject for further pharmaceutical development.

The growing demand for novel therapeutic agents has put compounds like 895437-93-1 in the spotlight. In academic discussions and patent literature, researchers frequently examine its potential as a lead compound for various indications. The pharmaceutical industry's current emphasis on targeted therapies and personalized medicine aligns well with the characteristics of this benzothiazole derivative, as its specific structural features may allow for selective interactions with biological targets.

Analytical characterization of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity and verifying its structural identity, particularly important for research purposes and potential pharmaceutical applications.

In the context of current pharmaceutical trends, the investigation of CAS 895437-93-1 reflects broader interests in fluorinated compounds and heterocyclic chemistry. The incorporation of fluorine atoms in drug molecules often improves their metabolic stability and binding affinity, while the benzothiazole scaffold provides a versatile platform for medicinal chemistry exploration. These factors contribute to making this compound a subject of ongoing research interest in both academic and industrial settings.

As research continues, scientists are particularly interested in understanding the pharmacokinetic properties of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide, including its absorption, distribution, metabolism, and excretion characteristics. These studies are crucial for evaluating its potential as a therapeutic agent and for guiding further structural optimization efforts in drug development programs.

The investigation of 895437-93-1 also contributes to the growing body of knowledge about structure-based drug design and molecular recognition principles. Researchers are examining how the compound's specific three-dimensional configuration might interact with biological targets, using techniques such as X-ray crystallography and molecular docking simulations. These approaches help in understanding the compound's potential binding modes and in designing more effective derivatives.

From a commercial perspective, the compound represents an important example of how specialty chemicals serve as building blocks for pharmaceutical innovation. Chemical suppliers and contract research organizations frequently handle such compounds, emphasizing the need for strict quality control measures and proper documentation of their physical and chemical properties.

Looking ahead, the scientific community anticipates that further studies on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide will provide valuable insights into its potential applications. The compound's development trajectory exemplifies the modern approach to drug discovery, where understanding molecular interactions at the atomic level guides the creation of more effective and selective therapeutic agents.